Cas no 1000575-26-7 (1,4-Dibromo-2-(difluoromethoxy)benzene)

1,4-Dibromo-2-(difluoromethoxy)benzene is a halogenated aromatic compound featuring both bromine substituents and a difluoromethoxy functional group. Its molecular structure, characterized by high reactivity at the brominated positions, makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Stille couplings. The difluoromethoxy group enhances its utility in pharmaceutical and agrochemical applications, where fluorinated moieties are often sought for their metabolic stability and lipophilicity. This compound exhibits excellent thermal stability and is compatible with a range of reaction conditions, offering versatility in the development of complex molecules. Its well-defined reactivity profile ensures consistent performance in synthetic pathways.
1,4-Dibromo-2-(difluoromethoxy)benzene structure
1000575-26-7 structure
Product Name:1,4-Dibromo-2-(difluoromethoxy)benzene
CAS No:1000575-26-7
MF:C7H4Br2F2O
MW:301.91086769104
MDL:MFCD09878215
CID:3157808
PubChem ID:26599246
Update Time:2025-10-17

1,4-Dibromo-2-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dibromo-2-(difluoromethoxy)benzene
    • AS-48088
    • MFCD09878215
    • 1000575-26-7
    • SCHEMBL19458942
    • RWPUJYIGUYKGBB-UHFFFAOYSA-N
    • EN300-761323
    • F17648
    • CS-0112686
    • Z1269173224
    • AKOS027317388
    • AQB57526
    • MDL: MFCD09878215
    • Inchi: 1S/C7H4Br2F2O/c8-4-1-2-5(9)6(3-4)12-7(10)11/h1-3,7H
    • InChI Key: RWPUJYIGUYKGBB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1OC(F)F)Br

Computed Properties

  • Exact Mass: 301.85765g/mol
  • Monoisotopic Mass: 299.85970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2Ų

1,4-Dibromo-2-(difluoromethoxy)benzene Pricemore >>

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